Cas no 2876-24-6 (Phenazine, 1-nitro-)

Phenazine, 1-nitro- structure
Phenazine, 1-nitro- structure
Product Name:Phenazine, 1-nitro-
CAS No:2876-24-6
MF:C12H7N3O2
MW:225.202882051468
CID:288465
PubChem ID:160658
Update Time:2025-04-19

Phenazine, 1-nitro- Chemical and Physical Properties

Names and Identifiers

    • Phenazine, 1-nitro-
    • 1-Nitrophenazine
    • AKOS040764612
    • nitrophenazine
    • UNII-FDA3BAA5PU
    • BEDXVQSNPCSGHA-UHFFFAOYSA-
    • InChI=1/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
    • 2876-24-6
    • FDA3BAA5PU
    • CCRIS 3014
    • DTXSID70182943
    • SCHEMBL8477858
    • Inchi: 1S/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)14-9-5-2-1-4-8(9)13-10/h1-7H
    • InChI Key: BEDXVQSNPCSGHA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2C1=NC1C=CC=CC=1N=2)=O

Computed Properties

  • Exact Mass: 225.05391
  • Monoisotopic Mass: 225.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • Density: 1.444
  • Boiling Point: 436°Cat760mmHg
  • Flash Point: 217.5°C
  • Refractive Index: 1.767
  • PSA: 68.92

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